4-(But-3-EN-1-YL)quinoline

• IUPAC Name: 4-but-3-enylquinoline
• InChI: InChI=1S/C13H13N/c1-2-3-6-11-9-10-14-13-8-5-4-7-12(11)13/h2,4-5,7-10H,1,3,6H2
• InChI Key: PDIHXVYAPDJARM-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC1=CC=NC2=CC=CC=C12
• Molecular Formula: C13H13N
• Molecular Weight: 183.25 g/mol

Description

Quinoline is an aromatic nitrogen-containing heterocyclic compound, also known as 1-azanaphthalene or benzo[b]pyridine. It has a molecular formula of C9H7N and a molecular weight of 129.16. Quinoline is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry.

Synthesis Analysis

Numerous synthetic routes have been developed for the synthesis of quinoline and its derivatives due to its wide range of biological and pharmacological activities. The quinoline ring has been generally synthesized by various conventional named reactions such as Skraup, Doebner-Von Miller, Pfitzinger, Friedlander, Conrad-Limpach, and Combes synthesis.

Molecular Structure Analysis

Quinoline has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. It participates in both electrophilic and nucleophilic substitution reactions.

Chemical Reactions Analysis

Quinoline exhibits chemical reactivity similar to the benzene and pyridine ring system as it undergoes nucleophilic and electrophilic substitution reactions.

Physical And Chemical Properties Analysis

Quinoline is a weak tertiary base, it forms salts with acids and exhibits reactions similar to benzene and pyridine.

Scientific Research Applications

Antibacterial and Antifungal Agents

. Researchers explore their potential as novel therapeutic agents against microbial infections.

Ligands for Metal Complexes

Quinoline derivatives, including 4-(But-3-EN-1-YL)quinoline, can act as ligands that form stable complexes with various metal cations (e.g., cobalt, nickel, copper). .

Mechanism of Action

Target of Action

Quinoline-based compounds have been identified as promising scaffolds for antimycobacterial agents . They have been designed by substituting the quinoline scaffold with diverse chemical functionalities .

Mode of Action

It’s known that some quinoline-based antimycobacterial agents act by inhibiting the mycobacterial adenosine triphosphate (atp) synthase .

Biochemical Pathways

Quinoline derivatives have been found to have a broad range of biological activities, including antibacterial, antifungal, antimalarial, anthelmintic, anticonvulsant, cardiotonic, anti-inflammatory, and analgesic activities .

Pharmacokinetics

A related compound, 4-amino-5-(4-fluorophenyl)-6,7-dimethoxy-2-[4-(morpholinocarbonyl)-perhydro-1,4-diazepin-1-yl]quinoline, exhibits nonlinear oral pharmacokinetics in humans .

Action Environment

It’s known that the synthesis of quinoline derivatives can be influenced by various factors, including reaction conditions and the use of catalysts .

Safety and Hazards

Quinoline is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is toxic if swallowed and harmful in contact with skin.

Future Directions

Quinoline and its derivatives form an important class of heterocyclic compounds for new drug development. There are greater societal expectations that synthetic and medicinal chemists should produce greener and more sustainable chemical processes. Therefore, future research may focus on developing more environmentally friendly synthesis methods and exploring the potential of quinoline derivatives in various therapeutic applications.